Cas no 2034466-14-1 (5-chloro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]thiophene-2-sulfonamide
• CAS No: 2034466-14-1
• MF: C₁₁H₁₂ClNO₃S₃
• MW: 337.865878105164
• CID: 5379573
• Update Time: 2025-05-23

5-chloro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(3-hydroxy-3-thiophen-3-ylpropyl)thiophene-2-sulfonamide
• 5-chloro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]thiophene-2-sulfonamide

• Inchi： 1S/C11H12ClNO3S3/c12-10-1-2-11(18-10)19(15,16)13-5-3-9(14)8-4-6-17-7-8/h1-2,4,6-7,9,13-14H,3,5H2
• InChI Key： ISAALQROIFOGPU-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(O)C2C=CSC=2)(=O)=O)SC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-chloro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]thiophene-2-sulfonamide

Introduction to 5-chloro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]thiophene-2-sulfonamide (CAS No. 2034466-14-1)

5-chloro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]thiophene-2-sulfonamide (CAS No. 2034466-14-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements associated with this compound.

The chemical structure of 5-chloro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]thiophene-2-sulfonamide is noteworthy for its combination of a thiophene ring, a sulfonamide group, and a substituted propyl chain. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The thiophene ring, a five-membered heterocyclic compound containing sulfur, is known for its aromaticity and stability, which contribute to the overall robustness of the molecule. The sulfonamide group, on the other hand, is a versatile functional group that is commonly found in many pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets.

The 5-chloro substitution on the thiophene ring adds an additional layer of complexity to the molecule. Chlorine atoms are known for their electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity and binding affinity to biological targets. The presence of the 3-hydroxy-3-(thiophen-3-yl)propyl substituent further enhances the molecule's hydrophilicity and lipophilicity balance, making it more suitable for crossing biological membranes and reaching target sites within cells.

In recent years, significant research efforts have been directed towards understanding the biological activities of 5-chloro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]thiophene-2-sulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are responsible for producing pro-inflammatory mediators like prostaglandins and leukotrienes, which are implicated in various inflammatory conditions. By modulating these pathways, 5-chloro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]thiophene-2-sulfonamide has demonstrated therapeutic potential in treating conditions such as arthritis, asthma, and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-chloro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]thiophene-2-sulfonamide has also shown promise in neurological research. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 5-chloro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]thiophene-2-sulfonamide may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-chloro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]thiophene-2-sulfonamide has been extensively studied to understand its behavior in vivo. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, including crossing into tissues such as the brain. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are subsequently excreted through urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-chloro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]thiophene-2-sulfonamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent for various diseases.

In conclusion, 5-chloro-N-[3-hydroxy-3-(thiophen-3-yl)propyl]thiophene-2-sulfonamide (CAS No. 2034466-14-1) represents a promising candidate in the development of new pharmaceuticals for treating inflammatory and neurological disorders. Its unique chemical structure confers favorable biological activities and pharmacokinetic properties, making it an attractive target for further research and development. As ongoing studies continue to unravel its full potential, this compound holds significant promise for improving patient outcomes in various medical conditions.